Cas no 111991-16-3 (2-(4-fluoro-2-methylphenyl)oxirane)

• Product Name: 2-(4-fluoro-2-methylphenyl)oxirane
• CAS No: 111991-16-3
• MF: C₉H₉FO
• MW: 152.165566205978
• CID: 2607775
• PubChem ID: 19753493
• Update Time: 2025-04-21

2-(4-fluoro-2-methylphenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluoro-2-methylphenyl)oxirane
• SCHEMBL300195
• CS-0265251
• EN300-97278
• 111991-16-3
• DTXCID20550310
• AKOS012067978
• Z1020679774
• DTXSID70599552
• Oxirane, (4-fluoro-2-methylphenyl)-

• Inchi： 1S/C9H9FO/c1-6-4-7(10)2-3-8(6)9-5-11-9/h2-4,9H,5H2,1H3
• InChI Key： WMKBHLOZAVREOH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C)C=1)C1CO1

Computed Properties

• Exact Mass: 152.063743068Da
• Monoisotopic Mass: 152.063743068Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 217.2±28.0 °C at 760 mmHg
• Flash Point: 79.1±16.2 °C
• Vapor Pressure: 0.2±0.4 mmHg at 25°C

2-(4-fluoro-2-methylphenyl)oxirane Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes